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Compound of Interest

Compound Name: 2-Thiophenemethylamine

Cat. No.: B1293419 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Thiophenemethylamine

Section 1: Chemical & Physical Identity
2-Thiophenemethylamine, also known as (2-Thienyl)methylamine, is an organic amine

compound widely utilized as a key intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[1] Its reactivity, stemming from the primary amine group and the thiophene

ring, necessitates a thorough understanding of its properties for safe handling. While invaluable

in research and development, its hazardous nature demands stringent adherence to safety

protocols.

Chemical Structure
The molecule consists of a thiophene ring substituted at the 2-position with an aminomethyl

group.
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Caption: Chemical structure of 2-Thiophenemethylamine.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 2-
Thiophenemethylamine is the foundation of a robust safety protocol. These properties dictate

storage requirements, appropriate handling techniques, and the selection of personal

protective equipment.
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Property Value Source

CAS Number 27757-85-3 [1][2][3][4]

Molecular Formula C₅H₇NS [1][3][4]

Molecular Weight 113.18 g/mol [3][4]

Appearance Clear, colorless to yellow liquid [1][2]

Boiling Point 95 - 99 °C @ 28 mmHg [1][2][4][5]

Flash Point 73 °C / 163.4 °F (closed cup) [1][2]

Density 1.103 g/mL at 25 °C [1][4][5]

Solubility
Soluble in ethanol and

chloroform
[1][5]

Sensitivity
Air and moisture sensitive;

hygroscopic
[1][3]

Section 2: Hazard Analysis & Risk Assessment
2-Thiophenemethylamine is classified as a hazardous chemical, primarily due to its corrosive

nature.[1][2] A systematic risk assessment is mandatory before any procedure involving this

compound is initiated. The causality is clear: the chemical's inherent properties (corrosivity,

combustibility) are the primary hazards, and the risk is the likelihood of these hazards causing

harm during a specific laboratory procedure.

GHS Classification and Hazards
Classification Category Hazard Statement

Skin Corrosion / Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage /

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Flammable Liquids Category 4 H227: Combustible liquid
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Source: Fisher Scientific Safety Data Sheet[2]

The primary danger of 2-Thiophenemethylamine is its ability to cause severe chemical burns

upon contact with skin and eyes.[2][3] Its classification as a Category 1B corrosive substance

indicates that it can cause irreversible tissue damage. While it is a combustible liquid, it

requires heating or exposure to an ignition source to ignite.[2] The toxicological properties have

not been fully investigated, which necessitates treating the substance with a high degree of

caution to avoid inhalation or ingestion.[2][3]

Risk Assessment Workflow
A self-validating safety protocol begins with a dynamic risk assessment. This is not a one-time

checklist but a continuous process of evaluation.

Caption: A systematic workflow for risk assessment.

Section 3: Standard Operating Protocols for Safe
Handling
The following protocols are designed to mitigate the risks identified in Section 2. The causality

is direct: adherence to these steps minimizes exposure pathways.

General Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are

unobstructed and have been tested within the last month.[2] Confirm the chemical fume

hood is functioning correctly (check airflow monitor).

Ventilation: Always handle 2-Thiophenemethylamine inside a certified chemical fume hood

to prevent inhalation of vapors or mists.[2][6]

Dispensing: When transferring the liquid, use appropriate tools such as a glass pipette with a

bulb or a syringe. Pouring directly from the bottle increases the risk of splashing and should

be avoided for all but the largest transfers.

Avoiding Ignition Sources: Keep the compound away from open flames, hot surfaces, and

sources of ignition.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.benchchem.com/product/b1293419?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_27757-85-3.html
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_27757-85-3.html
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.benchchem.com/product/b1293419?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1170014&productDescription=2-THIOPHENEMETHYLAMINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205571000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2] Decontaminate all surfaces and equipment that may have come into contact with

the chemical.

Clothing: Do not wear contaminated clothing outside of the laboratory area.[1] Remove any

contaminated clothing immediately and wash before reuse.[7]

Section 4: Personal Protective Equipment (PPE)
Protocol
The selection of PPE is not arbitrary; it is dictated by the specific hazards of the chemical. For

2-Thiophenemethylamine, the protocol must prioritize protection against chemical burns.[8]

Eye and Face Protection: Due to its severe corrosivity to eyes, standard safety glasses are

insufficient. Chemical splash goggles conforming to OSHA 29 CFR 1910.133 or European

Standard EN166 are mandatory.[2] A full face shield must be worn over the goggles when

there is any risk of splashing.[9]

Skin and Body Protection: An impervious, long-sleeved lab coat is required.[3] For larger

quantities or tasks with a higher splash risk, a chemical-resistant apron or a full chemical suit

is necessary.[9][10]

Hand Protection: Chemical-resistant gloves are essential.[3] Nitrile gloves are commonly

used, but it is critical to check the manufacturer's compatibility chart for breakthrough time.

Always inspect gloves for tears or holes before use.[3][9] Use the proper glove removal

technique (without touching the glove's outer surface) to avoid skin contact.[3]

Respiratory Protection: In most cases, handling within a fume hood provides adequate

respiratory protection.[2] If engineering controls are not sufficient to maintain exposure below

limits, or during a large spill, a NIOSH-approved respirator with appropriate cartridges (e.g.,

type ABEK for organic vapors and ammonia) must be used.[9]

Section 5: Emergency Procedures
In the event of an emergency, a rapid and informed response is critical to minimizing harm.
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First-Aid Measures
The immediate goal of first aid is to dilute and remove the chemical. Medical attention must be

sought immediately in all cases of exposure.[2]

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open to ensure complete irrigation of the eye and lid surfaces.[2][7]

Remove contact lenses if present and easy to do.[7]

Seek immediate medical attention.[2][3]

Skin Contact:

Immediately remove all contaminated clothing, shoes, and jewelry.[1][2]

Wash the affected area with soap and plenty of water for at least 15 minutes.[2][11]

Seek immediate medical attention.[2][3]

Inhalation:

Move the person to fresh air immediately.[2][3]

If breathing is difficult, administer oxygen. If breathing has stopped, trained personnel

should provide artificial respiration.[2][11]

Seek immediate medical attention.[2][3]

Ingestion:

Do NOT induce vomiting.[2][9]

If the person is conscious, rinse their mouth with water.[3][9]

Seek immediate medical attention.[2][3]
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Spill Response Protocol
A spill should be classified as either "minor" (can be handled by trained lab personnel) or

"major" (requires emergency response).[12]
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Spill Occurs

Alert Personnel in Area
Isolate the Spill

Assess Hazard
- Minor or Major Spill?
- Flammable Vapors?
- Corrosive Hazard?

Minor Spill
(<1 Liter, Contained)

Minor

Major Spill
(>1 Liter, Uncontained, Fire Risk)

Major

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Coat)

Evacuate Immediate Area
Pull Fire Alarm if Necessary

Contain & Absorb Spill
Use inert material (sand, vermiculite).

Work from outside in.

Collect & Containerize
Scoop absorbed material into a
labeled, sealed waste container.

Decontaminate Area
Wash with soap and water.

Call Emergency Services
Provide chemical name, location, and quantity.

Click to download full resolution via product page

Caption: Decision tree for chemical spill response.
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Minor Spill Cleanup Steps:

Alert & Secure: Alert personnel in the immediate area. Secure the location to prevent others

from entering.[13]

Ventilate: Ensure the area is well-ventilated, typically by working within a fume hood.

PPE: Don the appropriate PPE as described in Section 4.[12]

Ignition Sources: Remove all sources of ignition from the area.[2][6]

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as

sand, vermiculite, or a universal binder.[2][12] Do NOT use combustible materials like paper

towels or sawdust.[12]

Collect: Carefully scoop the absorbed material into a suitable, sealable container for

chemical waste.

Decontaminate: Clean the spill area with soap and water.[14]

Dispose: Label the waste container and dispose of it, along with any contaminated PPE,

according to institutional and local regulations.[14][15]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[3]

Specific Hazards: The substance is combustible.[2] Containers may explode when heated.[2]

[6] Hazardous combustion products include toxic oxides of nitrogen, carbon, and sulfur.[2]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[2][6]

Section 6: Storage & Disposal
Storage Conditions
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The goal of proper storage is to maintain chemical integrity and prevent accidental release or

reaction.

Location: Store in a dry, cool, and well-ventilated place.[2][3] Designate a "Corrosives Area"

for storage.[2][6]

Container: Keep the container tightly closed to prevent moisture absorption and vapor

release.[2][3][9] Storing under an inert gas like nitrogen or argon is recommended due to its

air sensitivity.[3]

Incompatibilities: Segregate from incompatible materials, especially strong oxidizing agents,

acids, acid chlorides, and acid anhydrides.[2][3]

Temperature: Keep away from heat, sparks, and flame.[2][6]

Waste Disposal
Disposal must be conducted in compliance with all federal, state, and local environmental

regulations.

Generator's Responsibility: The chemical waste generator is responsible for correctly

identifying and classifying the waste.[2]

Method: Waste should be handled by a licensed professional waste disposal service.[3] One

approved method is incineration in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Containers: Dispose of the original container as unused product unless it has been properly

decontaminated.[3] Do not empty into drains.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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